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Cat. No.: B052187 Get Quote

For researchers, scientists, and drug development professionals, the reliability and longevity of

laboratory instrumentation are paramount. This guide provides an objective comparison of the

expected lifetime of the Cellular Dynamics and Biophysical Profiler (CDBP) device against

industry standards for comparable analytical instruments. The data presented is supported by

standardized lifetime testing protocols, detailed herein, to ensure transparency and

reproducibility.

The CDBP is a sophisticated instrument designed for high-throughput analysis of cellular

dynamics, including ion channel activity, membrane potential, and intracellular calcium flux. Its

performance is critical for accurate and reproducible data in preclinical drug discovery and

basic research. Therefore, understanding its operational lifespan is essential for budget

planning and maintaining laboratory productivity.

Comparative Lifetime and Reliability Data
The following table summarizes the expected lifetime and key reliability metrics for the CDBP

device in comparison to other common, complex laboratory instruments. The "Industry

Standard" figures are derived from a compilation of manufacturer specifications, user reports,

and service life data for instruments such as high-content screening systems and flow

cytometers.[1][2]
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Metric CDBP Device

Industry Standard

(Comparable

Devices)

Notes

Projected Mean Time

Between Failure

(MTBF)

8,000 hours 5,000 - 7,000 hours

Higher MTBF

indicates greater

reliability.

Expected Service Life 10 - 12 years 7 - 15 years

Varies based on

usage intensity and

maintenance.[2]

Laser/Light Source

Lifetime
20,000 hours 10,000 - 15,000 hours

A critical component

for many analytical

instruments.[1]

Fluidics System

Durability
5,000 cycles 3,000 - 5,000 cycles

Based on automated

cleaning and sample

loading cycles.

Standard Warranty 2 years 1 - 2 years
Extended warranties

are often available.[3]

Guaranteed Parts

Availability
10 years 5 - 10 years

Crucial for long-term

serviceability and

prevention of

obsolescence.[4]

Experimental Protocols for Lifetime Testing
To substantiate the lifetime claims for the CDBP device, a rigorous testing protocol is

employed. This protocol is designed to simulate extended use under typical laboratory

conditions.

Objective: To determine the Mean Time Between Failure (MTBF) and identify potential failure

points of the CDBP device through accelerated and continuous operation testing.

Methodology:

Continuous Operation Test:
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A cohort of 10 CDBP devices is run continuously, 24 hours a day, 7 days a week, in a

controlled environment (22°C ± 2°C, 50% ± 5% relative humidity).

The devices execute a standard automated protocol that includes fluid aspiration and

dispensing, plate movement, and continuous laser illumination to simulate typical assay

conditions.

All operational parameters (e.g., laser power, fluidics pressure, stage motor temperature)

are logged in real-time.

The test is concluded for an individual device upon a critical failure that would render it

incapable of producing valid experimental data.

Component-Level Accelerated Life Testing (ALT):

Key components, such as the laser diode, fluidics pumps, and robotic stage motors, are

subjected to stress conditions exceeding normal operational parameters (e.g., higher

temperature, increased cycle frequency).

This testing is performed to rapidly identify the expected lifetime and failure modes of

individual components. For example, the laser is operated at a higher power output to

accelerate degradation.

Data from ALT is used to model the expected lifetime of components under normal

operating conditions.

Data Analysis:

The total operational hours for all devices in the continuous operation test are summed

and divided by the number of failures to calculate the MTBF.

Data from component-level ALT is analyzed using Weibull distribution models to predict

the failure probability over time.

Visualizations
To further clarify the testing process and the biological context in which the CDBP device

operates, the following diagrams are provided.
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Phase 1: Setup & Initialization

Phase 2: Continuous Operation

Phase 3: Data Analysis & Reporting

Device Installation & Calibration

Environmental Chamber Setup
(22°C, 50% RH)

Load Consumables
(Plates, Reagents)

Initiate Automated Assay Script

24/7 Operation Cycle
(Fluidics, Optics, Robotics)

Real-time Performance Monitoring

Failure Event Detection

Log Failure & TTR (Time to Repair)

Calculate MTBF

Component Wear-out Analysis

Generate Lifetime Report
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Caption: Experimental workflow for CDBP device lifetime and reliability testing.
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Caption: GPCR signaling pathway measurable by the CDBP device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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